Cas no 1546569-41-8 (2-(Acetamidomethyl)-2-methylbutanoic acid)

2-(Acetamidomethyl)-2-methylbutanoic acid is a specialized organic compound featuring a unique structural combination of an acetamidomethyl group and a branched carboxylic acid moiety. This structure imparts distinct reactivity and functional properties, making it valuable in synthetic organic chemistry and pharmaceutical intermediates. The presence of both amide and carboxyl groups allows for versatile derivatization, facilitating applications in peptide synthesis and chiral building blocks. Its sterically hindered α-carbon enhances stability, while the polar functional groups improve solubility in aqueous and organic media. The compound’s well-defined stereochemistry further supports its use in enantioselective synthesis. Suitable for research and industrial applications, it offers a balance of reactivity and stability for advanced chemical transformations.
2-(Acetamidomethyl)-2-methylbutanoic acid structure
1546569-41-8 structure
Product Name:2-(Acetamidomethyl)-2-methylbutanoic acid
CAS No:1546569-41-8
MF:C8H15NO3
MW:173.209602594376
MDL:MFCD24268597
CID:5302156
PubChem ID:81942359
Update Time:2025-11-06

2-(Acetamidomethyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(acetamidomethyl)-2-methylbutanoic acid
    • Butanoic acid, 2-[(acetylamino)methyl]-2-methyl-
    • 2-(Acetamidomethyl)-2-methylbutanoic acid
    • MDL: MFCD24268597
    • Inchi: 1S/C8H15NO3/c1-4-8(3,7(11)12)5-9-6(2)10/h4-5H2,1-3H3,(H,9,10)(H,11,12)
    • InChI Key: ZBRZQUMNJLBKEB-UHFFFAOYSA-N
    • SMILES: OC(C(C)(CNC(C)=O)CC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 191
  • XLogP3: 0.3
  • Topological Polar Surface Area: 66.4

2-(Acetamidomethyl)-2-methylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-876073-0.05g
2-(acetamidomethyl)-2-methylbutanoic acid
1546569-41-8 95.0%
0.05g
$707.0 2025-02-21
Enamine
EN300-876073-0.1g
2-(acetamidomethyl)-2-methylbutanoic acid
1546569-41-8 95.0%
0.1g
$741.0 2025-02-21
Enamine
EN300-876073-0.25g
2-(acetamidomethyl)-2-methylbutanoic acid
1546569-41-8 95.0%
0.25g
$774.0 2025-02-21
Enamine
EN300-876073-0.5g
2-(acetamidomethyl)-2-methylbutanoic acid
1546569-41-8 95.0%
0.5g
$809.0 2025-02-21
Enamine
EN300-876073-1.0g
2-(acetamidomethyl)-2-methylbutanoic acid
1546569-41-8 95.0%
1.0g
$842.0 2025-02-21
Enamine
EN300-876073-2.5g
2-(acetamidomethyl)-2-methylbutanoic acid
1546569-41-8 95.0%
2.5g
$1650.0 2025-02-21
Enamine
EN300-876073-5.0g
2-(acetamidomethyl)-2-methylbutanoic acid
1546569-41-8 95.0%
5.0g
$2443.0 2025-02-21
Enamine
EN300-876073-10.0g
2-(acetamidomethyl)-2-methylbutanoic acid
1546569-41-8 95.0%
10.0g
$3622.0 2025-02-21
Enamine
EN300-876073-1g
2-(acetamidomethyl)-2-methylbutanoic acid
1546569-41-8
1g
$842.0 2023-09-01
Enamine
EN300-876073-5g
2-(acetamidomethyl)-2-methylbutanoic acid
1546569-41-8
5g
$2443.0 2023-09-01

Additional information on 2-(Acetamidomethyl)-2-methylbutanoic acid

Comprehensive Overview of 2-(Acetamidomethyl)-2-methylbutanoic acid (CAS No. 1546569-41-8)

2-(Acetamidomethyl)-2-methylbutanoic acid (CAS No. 1546569-41-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the synthesis of peptides and other bioactive molecules. Researchers and industry professionals are increasingly interested in its applications due to its potential in drug development and therapeutic innovations.

The chemical structure of 2-(Acetamidomethyl)-2-methylbutanoic acid features an acetamidomethyl group attached to a 2-methylbutanoic acid backbone. This configuration enhances its stability and reactivity, making it a valuable intermediate in organic synthesis. The compound's CAS No. 1546569-41-8 ensures precise identification in global chemical databases, facilitating its use in cross-disciplinary studies.

In recent years, the demand for 2-(Acetamidomethyl)-2-methylbutanoic acid has surged, driven by its relevance in peptide-based therapeutics and bioconjugation. With the rise of personalized medicine and targeted drug delivery systems, this compound is often explored for its ability to modify peptides and proteins, improving their pharmacokinetic properties. Its role in prodrug design and biomarker development further underscores its versatility.

One of the most frequently asked questions about 2-(Acetamidomethyl)-2-methylbutanoic acid is its solubility and compatibility with common solvents. Studies indicate that it exhibits good solubility in polar solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory and industrial applications. Researchers also inquire about its stability under various pH conditions, which is critical for formulation development.

The synthesis of 2-(Acetamidomethyl)-2-methylbutanoic acid typically involves multi-step organic reactions, including amidation and ester hydrolysis. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and structural integrity. These methods align with the growing emphasis on green chemistry and sustainable manufacturing practices.

From an SEO perspective, keywords like "2-(Acetamidomethyl)-2-methylbutanoic acid synthesis", "CAS 1546569-41-8 applications", and "peptide modification techniques" are highly searched in academic and industrial circles. Addressing these queries, this article highlights the compound's role in cutting-edge research, including its potential in cancer therapeutics and neurodegenerative disease studies.

In conclusion, 2-(Acetamidomethyl)-2-methylbutanoic acid (CAS No. 1546569-41-8) represents a critical building block in modern chemistry and pharmacology. Its unique properties and broad applicability make it a subject of ongoing research, with promising prospects in drug discovery and biotechnology. As scientific advancements continue, this compound is poised to play an even greater role in addressing global health challenges.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd